Cas no 2731744-97-9 (3-((4-Ethoxy-2-hydroxybenzylidene)amino)-N-methylbenzamide)

• Product Name: 3-((4-Ethoxy-2-hydroxybenzylidene)amino)-N-methylbenzamide
• CAS No: 2731744-97-9
• MF: C₁₇H₁₈N₂O₃
• MW: 298.336424350739
• CID: 5971553
• PubChem ID: 165606021
• Update Time: 2025-06-09

3-((4-Ethoxy-2-hydroxybenzylidene)amino)-N-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• EN300-37113986
• 3-((4-Ethoxy-2-hydroxybenzylidene)amino)-N-methylbenzamide
• 2731744-97-9
• 3-{[(4-ethoxy-2-hydroxyphenyl)methylidene]amino}-N-methylbenzamide

• Inchi： 1S/C17H18N2O3/c1-3-22-15-8-7-13(16(20)10-15)11-19-14-6-4-5-12(9-14)17(21)18-2/h4-11,20H,3H2,1-2H3,(H,18,21)/b19-11+
• InChI Key： RFNLYCKHHRAELY-YBFXNURJSA-N
• SMILES： O(CC)C1C=CC(/C=N/C2=CC=CC(C(NC)=O)=C2)=C(C=1)O

Computed Properties

• Exact Mass: 298.13174244g/mol
• Monoisotopic Mass: 298.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 70.9Ų

Additional information on 3-((4-Ethoxy-2-hydroxybenzylidene)amino)-N-methylbenzamide

Comprehensive Overview of 3-((4-Ethoxy-2-hydroxybenzylidene)amino)-N-methylbenzamide (CAS No. 2731744-97-9)

3-((4-Ethoxy-2-hydroxybenzylidene)amino)-N-methylbenzamide, with the CAS number 2731744-97-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of Schiff bases, which are known for their versatile applications in medicinal chemistry, material science, and catalysis. The presence of both ethoxy and hydroxy functional groups in its structure enhances its reactivity and potential for forming stable complexes with metal ions, making it a candidate for advanced research in drug development and molecular recognition.

In recent years, the demand for Schiff base derivatives has surged due to their role in designing novel therapeutic agents. Researchers are particularly interested in 3-((4-Ethoxy-2-hydroxybenzylidene)amino)-N-methylbenzamide for its potential as an enzyme inhibitor or receptor modulator. Its unique molecular architecture allows it to interact with biological targets, such as proteins and nucleic acids, which is a hot topic in the context of precision medicine and targeted drug delivery. These applications align with current trends in AI-driven drug discovery, where computational models predict compound efficacy before lab synthesis.

The synthesis of CAS 2731744-97-9 involves a condensation reaction between 4-ethoxy-2-hydroxybenzaldehyde and 3-amino-N-methylbenzamide, yielding the Schiff base with high purity. This process is often optimized for scalability, a critical factor for industrial applications. Analytical techniques like HPLC, NMR, and mass spectrometry are employed to confirm its structure and purity, ensuring compliance with regulatory standards for research-grade chemicals. The compound's stability under various pH conditions further broadens its utility in bioconjugation and probe design.

From an SEO perspective, users frequently search for terms like "Schiff base applications in medicine", "CAS 2731744-97-9 supplier", or "3-((4-Ethoxy-2-hydroxybenzylidene)amino)-N-methylbenzamide synthesis protocol". Addressing these queries, this compound is commercially available through specialty chemical vendors, often listed under research chemicals or pharmaceutical intermediates. Its relevance to cancer research and neurodegenerative diseases also ties into trending searches, as scientists explore its mechanisms against oxidative stress and inflammation.

Environmental and safety considerations are paramount when handling 3-((4-Ethoxy-2-hydroxybenzylidene)amino)-N-methylbenzamide. While not classified as hazardous, standard laboratory precautions—such as using personal protective equipment (PPE) and working in a fume hood—are recommended. The compound's biodegradability and ecotoxicological profile remain under study, reflecting the growing emphasis on green chemistry principles in synthetic workflows.

In summary, CAS 2731744-97-9 represents a promising scaffold for interdisciplinary research. Its integration into high-throughput screening platforms and structure-activity relationship (SAR) studies underscores its value in modern drug discovery. As the scientific community continues to unravel its full potential, this compound is poised to contribute to breakthroughs in personalized therapeutics and smart materials.